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Compound of Interest

Compound Name: 2-Fluoropropionic acid

Cat. No.: B127133 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Fluoropropionic acid (2-FPA) is a halogenated carboxylic acid with significant applications

in the pharmaceutical and agrochemical industries. Its utility as a synthetic intermediate and as

a tracer in medical imaging, particularly in its radiolabeled form ([¹⁸F]-FPA) for positron

emission tomography (PET) in oncology, has brought its physicochemical properties into sharp

focus.[1][2][3] This technical guide provides an in-depth overview of the core physical

properties of 2-Fluoropropionic acid, complete with experimental protocols for their

determination and visualizations of its relevant metabolic pathways.

Core Physical and Chemical Properties
The physical characteristics of 2-Fluoropropionic acid are summarized in the tables below.

These properties are crucial for its handling, application, and behavior in various chemical and

biological systems.

General and Physical Properties
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Property Value Source(s)

Molecular Formula C₃H₅FO₂ [4][5][6]

Molecular Weight 92.07 g/mol [4][5]

Appearance Colorless liquid [7]

Density 1.181 g/mL at 25 °C [8]

Boiling Point 66-67 °C at 30 mmHg [8]

Melting Point
Not available (liquid at room

temperature)

Refractive Index (n₂₀/D) 1.383 [8]

Acidity and Solubility
Property Value Source(s)

pKa 2.68 ± 0.10 (Predicted) [2]

Water Solubility Partly miscible [2][7]

Experimental Protocols
Detailed methodologies for the determination of key physical properties of 2-Fluoropropionic
acid are provided below. These protocols are based on standard laboratory practices for

organic compounds.

Determination of Boiling Point
The boiling point of 2-Fluoropropionic acid can be determined using a distillation apparatus

under reduced pressure.

Methodology:

Assemble a micro-distillation apparatus.
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Place a small volume of 2-Fluoropropionic acid in the distillation flask along with a boiling

chip.

Connect the apparatus to a vacuum pump and a manometer to control and measure the

pressure.

Gradually heat the distillation flask using a heating mantle.

Record the temperature at which the liquid boils and the vapor condenses on the

thermometer bulb at a specific, constant pressure (e.g., 30 mmHg).

This temperature is the boiling point at the recorded pressure.

Determination of Density
The density of liquid 2-Fluoropropionic acid can be accurately measured using a pycnometer

or a digital density meter.

Methodology (using a pycnometer):

Clean and dry a pycnometer of a known volume.

Weigh the empty, dry pycnometer.

Fill the pycnometer with 2-Fluoropropionic acid, ensuring no air bubbles are trapped.

Place the pycnometer in a constant temperature bath (e.g., 25 °C) to allow the liquid to reach

thermal equilibrium.

Carefully adjust the volume of the liquid to the calibration mark of the pycnometer.

Wipe the outside of the pycnometer dry and weigh it.

The density is calculated by dividing the mass of the 2-Fluoropropionic acid (weight of

filled pycnometer minus weight of empty pycnometer) by the known volume of the

pycnometer.

Determination of pKa by Potentiometric Titration
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The acid dissociation constant (pKa) is a measure of the strength of an acid in solution.

Potentiometric titration is a standard method for its determination.

Methodology:

Prepare a standard solution of 2-Fluoropropionic acid of known concentration in water.

Calibrate a pH meter using standard buffer solutions.

Place a known volume of the 2-Fluoropropionic acid solution in a beaker with a magnetic

stirrer.

Immerse the calibrated pH electrode in the solution.

Titrate the solution with a standardized solution of a strong base (e.g., NaOH) of known

concentration, adding the titrant in small, known increments.

Record the pH of the solution after each addition of the titrant.

Plot a titration curve of pH versus the volume of titrant added.

The pKa is the pH at the half-equivalence point, where half of the acid has been neutralized.

Spectroscopic Analysis
Spectroscopic techniques are essential for the structural elucidation and identification of 2-
Fluoropropionic acid.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: Provides information about the number and types of hydrogen atoms. The

spectrum of 2-Fluoropropionic acid will show signals corresponding to the methyl (CH₃),

methine (CH), and carboxylic acid (COOH) protons, with characteristic chemical shifts and

splitting patterns due to coupling with the fluorine atom and adjacent protons.

¹³C NMR: Reveals the number of different carbon environments in the molecule.
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¹⁹F NMR: Is particularly useful for fluorinated compounds, providing a distinct signal for the

fluorine atom, with its chemical shift being sensitive to the electronic environment.[4][9]

Infrared (IR) Spectroscopy:

The IR spectrum of 2-Fluoropropionic acid will exhibit characteristic absorption bands for the

O-H stretch of the carboxylic acid (a broad band typically around 2500-3300 cm⁻¹), the C=O

stretch of the carbonyl group (around 1700-1725 cm⁻¹), and the C-F stretch (typically in the

1000-1400 cm⁻¹ region).[10]

Mass Spectrometry (MS):

Mass spectrometry provides information about the molecular weight and fragmentation pattern

of the molecule. The mass spectrum of 2-Fluoropropionic acid will show a molecular ion peak

corresponding to its molecular weight, as well as fragment ions resulting from the loss of

specific groups, such as the carboxyl group or a fluorine atom.

Metabolic Pathways and Logical Relationships
The use of [¹⁸F]-labeled 2-Fluoropropionic acid ([¹⁸F]-FPA) in PET imaging for cancer

detection is based on its involvement in cellular metabolism, particularly in pathways that are

often upregulated in tumor cells.[11][12] The uptake of [¹⁸F]-FPA is believed to be related to

fatty acid synthesis and the tricarboxylic acid (TCA) cycle.[11]

Experimental Workflow for [¹⁸F]-FPA PET Imaging in
Cancer Models
The following diagram illustrates a typical experimental workflow for evaluating the uptake of

[¹⁸F]-FPA in preclinical cancer models.
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Caption: Experimental workflow for [¹⁸F]-FPA PET imaging.

Putative Metabolic Pathway of 2-Fluoropropionic Acid in
Cancer Cells
Based on studies with propionic acid and the observed uptake of [¹⁸F]-FPA in tumors, a putative

metabolic pathway can be proposed.[13][14] Propionic acid is known to be a substrate for

gluconeogenesis and can enter the TCA cycle. In the context of cancer, where fatty acid

synthesis is often elevated, 2-FPA may be utilized in related pathways.[15][16]
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Caption: Putative metabolic pathway of 2-Fluoropropionic Acid.

This diagram illustrates the potential conversion of 2-Fluoropropionic acid to 2-

Fluoropropionyl-CoA, which can then enter the TCA cycle via succinyl-CoA.[13] Additionally, its

potential role as a substrate for fatty acid synthesis is indicated, which is a key area of

investigation for its use in cancer imaging.[11][12]

Conclusion
This technical guide provides a consolidated resource on the physical properties of 2-
Fluoropropionic acid, essential for professionals in research and drug development. The
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presented data, experimental protocols, and pathway visualizations offer a foundational

understanding of this important chemical entity, facilitating its effective and safe use in various

scientific and industrial applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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